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Compound of Interest

Compound Name:
a-Tosyl-(4-fluorobenzyl)

isocyanide

Cat. No.: B071445 Get Quote

Technical Support Center: a-Tosyl-(4-
fluorobenzyl) isocyanide
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling, use, and troubleshooting of a-Tosyl-(4-
fluorobenzyl) isocyanide in experimental settings.

Safety & Handling FAQs
Q1: What are the primary hazards associated with a-Tosyl-(4-fluorobenzyl) isocyanide?

A1: a-Tosyl-(4-fluorobenzyl) isocyanide is a hazardous chemical. It is harmful if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It may also

cause allergy or asthma symptoms or breathing difficulties if inhaled.[2] Isocyanides are known

for their unpleasant odor.[3]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling a-Tosyl-(4-fluorobenzyl) isocyanide, it is crucial to wear appropriate

personal protective equipment. This includes:

Gloves: Chemical-resistant gloves are mandatory.[2][4]
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Eye Protection: Chemical safety goggles or a face shield should be worn to prevent eye

contact.[2][4]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin exposure.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to avoid inhalation of vapors.[2][4] In case of inadequate ventilation,

respiratory protection should be worn.[2][5]

Q3: How should a-Tosyl-(4-fluorobenzyl) isocyanide be stored?

A3: The compound should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[2][6] It should be kept away from heat, sparks, and open flames.[4] Due to its

reactivity with water, it is important to keep the storage environment dry.[2] Store the compound

in a locked up area or an area accessible only to qualified personnel.[2][6]

Q4: What are the incompatible materials to avoid?

A4: a-Tosyl-(4-fluorobenzyl) isocyanide is incompatible with and reacts violently with water.

[2] It should also be kept away from strong oxidizing agents, strong bases, acids, alcohols, and

amines.[2][4]

Q5: What is the proper procedure for spills and disposal?

A5: In case of a spill, evacuate the area and ensure adequate ventilation.[2] Do not let the

product enter drains.[2] Absorb the spill with an inert absorbent material (e.g., sand, silica gel)

and collect it in a suitable, closed container for disposal.[4] Dispose of the waste in accordance

with local, state, and federal regulations.[4]

Q6: What are the first-aid measures in case of exposure?

A6:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek immediate

medical attention.[4][5]
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Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water.[2][4] Remove contaminated clothing.[4] If skin irritation persists, get medical

advice.[4]

Eye Contact: If the compound gets into the eyes, rinse cautiously with water for several

minutes.[4] Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[4]

Ingestion: If swallowed, do NOT induce vomiting.[4] Rinse mouth with water and call a

physician or poison control center immediately.[4]

Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₅H₁₂FNO₂S [1]

Molecular Weight 289.3 g/mol [1]

CAS Number 165806-95-1 [1]

Appearance Sandy solid [7]

Storage Temperature 0-8°C [7]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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